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Comparative Analysis of Metal Extractants:
Evaluating Selectivity for Precious Metals
Foreword
This guide provides a comparative analysis of the selectivity of organophosphorus extractants

for precious metals over base metals, with a focus on the performance of Bis(2-ethylhexyl)

phosphoric acid (D2EHPA). Initial research to compile a similar profile for Bis(2-ethylhexyl)
dithiodiacetate did not yield sufficient quantitative experimental data from available public

sources. However, the extensive research on D2EHPA provides a robust framework for

understanding the principles of selective metal extraction. This guide is intended for

researchers and professionals in hydrometallurgy and materials recovery.

Introduction to Selective Extraction
Solvent extraction is a critical technology in hydrometallurgy for separating and purifying

metals. The selectivity of an extractant—its ability to bond with a target metal ion over others in

a solution—is a key performance indicator. This is particularly important in recycling and ore

processing, where valuable precious metals must be separated from a matrix of less valuable

base metals. Sulfur-containing organic molecules are known to exhibit high affinity for precious

metals.[1]

This guide focuses on D2EHPA, a widely studied organophosphorus extractant, to illustrate the

principles of selectivity. We will compare its performance in extracting a representative precious
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metal, gold (Au), against common base metals like copper (Cu) and iron (Fe).

Comparative Performance of D2EHPA in Metal
Extraction
D2EHPA has demonstrated high efficiency in extracting a variety of metals, with selectivity

being highly dependent on the aqueous phase conditions, particularly pH and the presence of

complexing agents.

Gold (Au) Extraction with D2EHPA
D2EHPA has been shown to be an effective extractant for gold, particularly from acidic

solutions. In one study, gold was quantitatively extracted from 7-8 M hydrochloric acid (HCl)

solutions.[2] Another study demonstrated a 91.5% extraction of gold from a thiourea solution at

a pH of 1.[3] A synergistic system using D2EHPA mixed with isodecanol achieved an even

higher extraction efficiency of 94.6% at a pH of 2.5.[3]

Base Metal Extraction with D2EHPA
D2EHPA is also widely used for the extraction of base metals, and its efficiency is highly pH-

dependent.

Copper (Cu): The extraction of copper(II) with D2EHPA is significantly influenced by the pH

of the solution and the nature of the solvent (diluent) used.[4][5][6] Studies have shown that

copper extraction is quantitative in neutral to slightly acidic conditions (pH around 5.7).[7]

Iron (Fe): D2EHPA is highly effective for the extraction of iron(III). In one instance, a 98.1%

removal of Fe(III) was achieved from a solution.[8]

Cobalt (Co) and Nickel (Ni): The extraction of these metals is also pH-dependent, with

extraction efficiencies increasing with higher pH values.[7][9]

Manganese (Mn): D2EHPA shows good selectivity for Mn(II) under acidic conditions (pH of

3).[10]

Quantitative Data Summary
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The following table summarizes the extraction performance of D2EHPA for gold and selected

base metals under various experimental conditions.

Metal Ion
Extractant
System

Aqueous
Medium

pH
Extraction
Efficiency
(%)

Reference

Gold (Au)
D2EHPA on

silica gel
7-8 M HCl - Quantitative [2]

Gold (Au) D2EHPA
Thiourea

solution
1 91.5 [3]

Gold (Au)
D2EHPA-

isodecanol

Thiourea

solution
2.5 94.6 [3]

Copper (Cu)
D2EHPA in n-

heptane

Acetate

buffer
5.71 93 [7]

Iron (Fe)

Cyanex 572

(a D2EHPA

derivative)

- - 98.1 [8]

Manganese

(Mn)
D2EHPA

Citrate leach

solution
3

High

Separation
[10]

Nickel (Ni)
D2EHPA in n-

heptane

Acetate

buffer
5.71 83 [7]

Cobalt (Co)
D2EHPA in

kerosene
- >4

>94.79

(transport)
[9]

Selectivity Analysis
The data indicates that D2EHPA's selectivity for gold over base metals can be manipulated by

controlling the acidity of the aqueous phase. Gold can be extracted with high efficiency from

highly acidic solutions (e.g., 7-8 M HCl or at pH 1-2.5). In contrast, the extraction of many base

metals like copper, nickel, and cobalt is more favorable at higher pH values (less acidic

conditions). This difference in optimal pH for extraction forms the basis for the selective

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://nopr.niscpr.res.in/bitstream/123456789/48108/1/IJCA%2025A(3)%20300-301.pdf
https://www.researchgate.net/publication/328893224_Recovery_of_gold_in_solution_from_electronic_waste_by_di2-ethylhexyl_phosphoric_acid
https://www.researchgate.net/publication/328893224_Recovery_of_gold_in_solution_from_electronic_waste_by_di2-ethylhexyl_phosphoric_acid
https://www.researchgate.net/publication/233137717_Separation_of_Nickel_and_Copper_by_Solvent_Extraction_Using_Di-2_Ethylhexylphosphoric_Acid-Based_Synergistic_Mixture
https://www.researchgate.net/publication/248476121_Liquid-liquid_extraction_LLE_of_iron_and_titanium_by_bis-2-ethyl-hexyl_phosphoric_acid_D2EHPA
https://pdfs.semanticscholar.org/36c2/f1c8966beea34a87a0d1d53e78ffdf6bfd80.pdf
https://www.researchgate.net/publication/233137717_Separation_of_Nickel_and_Copper_by_Solvent_Extraction_Using_Di-2_Ethylhexylphosphoric_Acid-Based_Synergistic_Mixture
https://pmc.ncbi.nlm.nih.gov/articles/PMC10965186/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


separation of gold from these base metals. For instance, by maintaining a low pH, gold can be

selectively extracted while leaving the base metals in the aqueous phase.

Experimental Protocols
Below are generalized methodologies for the solvent extraction of metals using D2EHPA,

based on the cited literature.

General Solvent Extraction Protocol
Aqueous Phase Preparation: A stock solution of the metal salt (e.g., gold chloride for Au,

copper sulfate for Cu) is prepared in a suitable acidic medium (e.g., HCl, H₂SO₄). The pH of

the solution is adjusted to the desired value using acid or base.

Organic Phase Preparation: The extractant, D2EHPA, is dissolved in a suitable organic

solvent (diluent) such as kerosene, toluene, or n-heptane to the desired concentration.

Extraction: Equal volumes of the aqueous and organic phases are mixed in a separatory

funnel. The mixture is agitated for a specific duration (e.g., 30 minutes) to allow the

extraction to reach equilibrium.

Phase Separation: The mixture is allowed to stand until the two phases (aqueous and

organic) are clearly separated.

Analysis: The concentration of the metal ion remaining in the aqueous phase is determined

using an appropriate analytical technique, such as Atomic Absorption Spectrometry (AAS) or

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).

Calculation: The percentage of extraction is calculated using the formula: %E = [(C₀ - Cₑ) /

C₀] * 100 where C₀ is the initial concentration of the metal in the aqueous phase and Cₑ is

the equilibrium concentration of the metal in the aqueous phase.

Visualizing the Extraction Workflow
The following diagrams illustrate the general workflow for a single-stage metal extraction

experiment and a multi-stage separation process.
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Diagram 1: Single-Stage Metal Extraction Workflow
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Caption: A flowchart of a typical single-stage solvent extraction experiment.
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Diagram 2: Logical Flow for Selective Separation
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Caption: A conceptual diagram for the multi-stage separation of gold from base metals using

D2EHPA by manipulating pH.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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